5-Bromo-4-hydroxypicolinaldehyde

• Molecular Formula: C6H4BrNO2
• Molecular Weight: 202.01 g/mol
• IUPAC Name: 5-bromo-4-oxo-1H-pyridine-2-carbaldehyde
• InChI: InChI=1S/C6H4BrNO2/c7-5-2-8-4(3-9)1-6(5)10/h1-3H,(H,8,10)
• InChI Key: ZTVLSMIRSDZEKO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC=C(C1=O)Br)C=O

Description

5-Bromo-4-hydroxypicolinaldehyde is an organic compound that belongs to the class of brominated pyridines It is characterized by the presence of a bromine atom at the 5-position and a hydroxyl group at the 4-position of the picolinaldehyde structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-4-hydroxypicolinaldehyde typically involves the bromination of 4-hydroxypicolinaldehyde. One common method is the electrophilic aromatic substitution reaction, where bromine is introduced to the aromatic ring in the presence of a suitable catalyst. The reaction is usually carried out in a solvent such as dichloromethane or methanol, with bromine as the brominating agent .

Industrial Production Methods

Industrial production of this compound may involve large-scale bromination processes, utilizing continuous flow reactors to ensure efficient and consistent production. The reaction conditions are optimized to achieve high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-4-hydroxypicolinaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used to replace the bromine atom under appropriate conditions.

Major Products Formed

Oxidation: 5-Bromo-4-hydroxypicolinic acid.

Reduction: 5-Bromo-4-hydroxypicolinyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-Bromo-4-hydroxypicolinaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme mechanisms and as a probe in biochemical assays.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Bromo-4-hydroxypicolinaldehyde depends on its specific application. In biochemical assays, it may act as an inhibitor or activator of certain enzymes by interacting with their active sites. The presence of the bromine atom and hydroxyl group can influence its binding affinity and specificity towards molecular targets.

Comparison with Similar Compounds

Similar Compounds

5-Bromo-4-hydroxy-2-methylpyridine: Similar structure but with a methyl group at the 2-position.

4-Hydroxy-2,5-dibromopyridine: Contains an additional bromine atom at the 2-position.

5-Bromo-4-hydroxy-3-nitropyridine: Contains a nitro group at the 3-position.

Uniqueness

5-Bromo-4-hydroxypicolinaldehyde is unique due to its specific substitution pattern, which imparts distinct chemical reactivity and biological activity. The combination of the bromine atom and hydroxyl group at specific positions allows for targeted interactions in various chemical and biological systems.